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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the flasking and investing procedures of
Acron MC, a microwave-curable denture base acrylic resin. The information is intended to
guide researchers and professionals in the proper handling and application of this material for
consistent and high-quality results in a laboratory setting.

Summary of Quantitative Data

For ease of comparison and procedural accuracy, the following table summarizes the key
guantitative parameters for working with Acron MC.
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Parameter Value Unit Notes
Standard
o ) 30/9 g/ml
Powder/Liquid Ratio
Doughing Time ~15 minutes At room temperature.
Working Time (Dough ] ] Sufficient for packing
Variable minutes
Stage) the flask.
Curing Time )
] 3 minutes For a full denture.
(Microwave)
Curing Time (Partial ] Turn the flask over
) 3(1.5+1.5) minutes )
with Metal) after 1.5 minutes.[1]
Post-Cure Cooling ) At room temperature.
) 20-30 minutes
(Air) [1]
Post-Cure Cooling ) Immerse in cold water
~20 minutes

(Water)

after air cooling.[1]

Experimental Protocols

The following protocols detail the methodologies for the flasking, investing, packing, and curing
of Acron MC.

Flasking and Investing Procedure

This process involves creating a two-part mold of the waxed-up denture model using a dental
flask and investment material.

Materials:

Waxed-up denture on a master cast

Dental flask (Acron MC Microwavable Flask recommended)

Dental stone (e.g., GC Advastone)

Petroleum jelly or other separating medium
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e Plaster mixing bowl and spatula
Protocol:

o Preparation: Thoroughly lubricate the inside of the dental flask with petroleum jelly. Soak the
master cast with the waxed denture in water for a few minutes.

o First Pour (Lower Half): Mix the dental stone according to the manufacturer's instructions. Fill
the lower half of the flask with the mixed stone.

o Embedding the Cast: Center the master cast with the waxed denture in the lower half of the
flask, pressing it down until the bottom of the cast is level with the edge of the flask.[2]
Ensure the posterior portion of the cast is also level.

e Smoothing: Smooth the stone, ensuring there are no undercuts that would prevent the
separation of the flask halves.[2] The stone should be even with the land of the cast. Allow
the stone to set completely.

e Separating Medium: Once the first pour has set, apply a separating medium (e.g., sodium
alginate) to all exposed stone surfaces.

e Second Pour (Upper Half): Place the upper half of the flask in position. Mix another batch of
dental stone and pour it over the waxed denture, ensuring it flows around the artificial teeth
to eliminate air bubbles.[3] Fill the upper half of the flask completely.

o Closure: Place the lid on the flask and allow the stone to set completely. It is crucial to have
metal-to-metal contact between the flask components.[2]

Wax Elimination (Dewaxing)

This step removes the wax from the mold to create a cavity for the acrylic resin.
Materials:
» Boiling water bath

» Mild detergent
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e Soft brush
« Tin foil substitute (e.g., GC Acro-Sep)
Protocol:

» Boiling: Place the fully set and closed flask in a boiling water bath for approximately 5
minutes to soften the wax.[2][4]

o Flask Separation: Carefully remove the flask from the boiling water and gently pry open the
two halves using a lab knife or screwdriver.

» Wax Removal: Remove the softened wax base. Flush the mold with boiling water and a mild
detergent, using a soft brush to remove all wax residue.[1] The artificial teeth should remain
securely in the upper half of the flask.

o Application of Separating Medium: While the mold is still warm, apply a generous coating of
a tin foil substitute to all gypsum surfaces.[1] This will prevent the acrylic resin from adhering
to the stone.

Acron MC Mixing and Packing

This protocol outlines the preparation and placement of the acrylic resin into the mold cavity.

Materials:

Acron MC powder and liquid

Mixing jar with a lid

Polyethylene sheets

Hydraulic press
Protocol:

e Mixing: In a mixing jar, add the recommended amount of Acron MC liquid (9 ml) followed by
the powder (30 g).[5] Mix gently until the powder is fully saturated.
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» Doughing: Cover the mixing jar and allow the mixture to stand for approximately 15 minutes
at room temperature to reach the dough stage.[1]

e Packing: Once the acrylic has reached a non-tacky, dough-like consistency, remove it from
the jar. Do not knead the acrylic, as this can introduce dry spots.[1] Place the acrylic dough
into the upper half of the flask containing the teeth.

o Trial Packing: Place a polyethylene sheet over the acrylic and close the flask.[1] Place the
flask in a hydraulic press and apply slow, steady pressure.

o Trimming Excess: Open the flask and carefully remove the excess acrylic (flash) from around
the mold cavity with a sharp instrument.

o Final Closure: Repeat the trial packing process until only a minimal amount of flash is
expressed. Remove the polyethylene sheet and close the flask for the final time. Apply
pressure with the press and tighten the flask bolts securely.[1][5]

Microwave Curing and Deflasking

This section describes the polymerization of the Acron MC resin using microwave energy and
the subsequent removal of the cured denture from the flask.

Materials:

Microwave oven (500 W recommended)[5]

Small cup of water (optional)

Plastic or wooden mallet

Plaster nippers and knife
Protocol:

o Curing: Place the secured flask in the center of the microwave oven. A small cup of water
can be placed in the microwave to maintain humidity.[1]

o Full Dentures: Cure on high power for 3 minutes.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.gc.dental/europe/sites/europe.gc.dental/files/products/downloads/acronmc/leaflet/LFL_ACRON_MC_en.pdf
https://www.benchchem.com/product/b1168772?utm_src=pdf-body
https://www.gc.dental/europe/sites/europe.gc.dental/files/products/downloads/acronmc/leaflet/LFL_ACRON_MC_en.pdf
https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Partial Dentures with Metal Framework: Cure on high for 1.5 minutes, then turn the flask
over and cure for an additional 1.5 minutes.[1]

o Cooling: After the curing cycle is complete, allow the flask to cool at room temperature for
20-30 minutes.[1] Following this, immerse the flask in cold water for approximately 20
minutes for complete cooling.[1]

o Deflasking: Once cooled, begin the deflasking process. Remove the top section of the flask
to expose the stone.[1] Use a mallet to tap on the knockout plate on the bottom of the flask
to release the entire mold.[1]

o Denture Recovery: Carefully break away the investment material from the cured denture
using plaster nippers and other appropriate tools.

 Finishing and Polishing: Finish and polish the denture using standard laboratory procedures.
The smooth surface of the cured Acron MC is designed to resist plaque buildup and
discoloration.[5]

Visualizations
Experimental Workflow for Acron MC Processing
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Caption: Workflow for Acron MC denture processing.
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Logical Relationships in Material Processing
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Caption: Key stages of Acron MC material transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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